Cas no 1206993-32-9 (2-{[(4-fluorophenyl)methyl]sulfanyl}-5-(4-methoxyphenyl)-1-phenyl-1H-imidazole)

• Product Name: 2-{[(4-fluorophenyl)methyl]sulfanyl}-5-(4-methoxyphenyl)-1-phenyl-1H-imidazole
• CAS No: 1206993-32-9
• MF: C₂₃H₁₉FN₂OS
• MW: 390.473167657852
• CID: 5451152
• Update Time: 2025-06-08

2-{[(4-fluorophenyl)methyl]sulfanyl}-5-(4-methoxyphenyl)-1-phenyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-[(4-fluorophenyl)methylsulfanyl]-5-(4-methoxyphenyl)-1-phenylimidazole
• 2-{[(4-fluorophenyl)methyl]sulfanyl}-5-(4-methoxyphenyl)-1-phenyl-1H-imidazole

• Inchi： 1S/C23H19FN2OS/c1-27-21-13-9-18(10-14-21)22-15-25-23(26(22)20-5-3-2-4-6-20)28-16-17-7-11-19(24)12-8-17/h2-15H,16H2,1H3
• InChI Key： ISNCHYRGBLOWJE-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=C(F)C=C2)N(C2=CC=CC=C2)C(C2=CC=C(OC)C=C2)=CN=1

Additional information on 2-{[(4-fluorophenyl)methyl]sulfanyl}-5-(4-methoxyphenyl)-1-phenyl-1H-imidazole

Introduction to 2-{[(4-fluorophenyl)methyl]sulfanyl}-5-(4-methoxyphenyl)-1-phenyl-1H-imidazole (CAS No: 1206993-32-9)

2-{[(4-fluorophenyl)methyl]sulfanyl}-5-(4-methoxyphenyl)-1-phenyl-1H-imidazole (CAS No: 1206993-32-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This imidazole derivative exhibits a distinct chemical architecture, incorporating a fluorophenyl moiety linked via a sulfur atom to a benzyl group, and is further functionalized with a methoxyphenyl group at the 5-position. The presence of these aromatic rings and the specific substitution patterns contribute to its intriguing pharmacological profile, making it a subject of intense research interest.

The compound’s molecular framework is characterized by a central imidazole ring, which is a well-documented scaffold in drug discovery, known for its ability to interact with various biological targets. The introduction of electron-withdrawing and electron-donating groups at strategic positions enhances its binding affinity and selectivity. Specifically, the 4-fluorophenyl moiety introduces a fluorine atom, which is frequently employed in medicinal chemistry to modulate metabolic stability and binding interactions. The sulfur atom in the [(4-fluorophenyl)methyl]sulfanyl group further contributes to the compound’s versatility, enabling diverse chemical modifications and interactions with biological systems.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and potential biological targets. Studies suggest that the fluorine atom in the 4-fluorophenyl ring may play a crucial role in enhancing binding affinity to certain enzymes and receptors, a phenomenon often exploited in drug design. Additionally, the methoxyphenyl group at the 5-position of the imidazole ring may influence solubility and metabolic pathways, contributing to its overall pharmacokinetic properties. These insights have guided researchers in optimizing synthetic routes and exploring novel derivatives with enhanced therapeutic potential.

The synthesis of 2-{[(4-fluorophenyl)methyl]sulfanyl}-5-(4-methoxyphenyl)-1-phenyl-1H-imidazole involves multi-step organic transformations, requiring precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions, cross-coupling reactions, and cyclization processes. The incorporation of protective groups at sensitive sites is often necessary to prevent unwanted side reactions. Advanced techniques such as flow chemistry have been explored to improve scalability and reproducibility in the synthesis of complex heterocyclic compounds like this one.

From a pharmaceutical perspective, this compound represents an intriguing lead for further development due to its structural complexity and potential biological activity. Preliminary in vitro studies have highlighted its interaction with various targets, including enzymes involved in signal transduction pathways and receptors implicated in neurological disorders. The fluorophenyl moiety has been associated with enhanced binding affinities in several drug candidates, suggesting that this compound may exhibit similar properties when evaluated against relevant biological assays. Further investigations are warranted to elucidate its mechanism of action and therapeutic efficacy.

The role of computational methods in optimizing drug candidates cannot be overstated. Molecular docking simulations have been employed to predict how this compound interacts with biological targets at an atomic level. These simulations help identify key binding residues and provide insights into potential modifications that could enhance potency or selectivity. Additionally, virtual screening techniques have been used to identify analogs with improved pharmacological profiles based on the structure-activity relationships derived from experimental data.

The impact of functional groups on physicochemical properties is another critical aspect of drug design. In the case of 2-{[(4-fluorophenyl)methyl]sulfanyl}-5-(4-methoxyphenyl)-1-phenyl-1H-imidazole, the presence of both polar (sulfur) and non-polar (aromatic rings) moieties influences solubility, permeability, and distribution within biological systems. These properties are essential for determining bioavailability and therapeutic efficacy. Optimization strategies often involve balancing these polarities through careful selection of substituents or derivatization approaches.

Recent research trends indicate that imidazole derivatives continue to be a rich source of pharmacologically active compounds across various therapeutic areas. The structural features present in this compound align well with emerging trends in medicinal chemistry, where modularity and diversity are key principles for developing novel drug candidates. By leveraging existing knowledge about imidazole-based scaffolds and incorporating novel substituents like the fluorophenyl group, researchers can explore uncharted pharmacological spaces with high potential for therapeutic innovation.

The development pipeline for this type of compound typically involves several stages: initial discovery through high-throughput screening or rational design followed by hit optimization using structure-based or ligand-based approaches. Once promising candidates are identified based on their biological activity, they undergo rigorous testing for selectivity against off-target effects before advancing into preclinical studies involving cell culture models followed by animal studies if deemed necessary.

The regulatory landscape also plays an important role in guiding pharmaceutical development efforts toward safe yet effective therapies that meet stringent quality standards set forth by global health authorities such as regulatory agencies responsible for approving new drugs into clinical use among patients worldwide after successful completion all required phases clinical trials demonstrating both safety efficacy compared existing treatments options available market today